Cas no 433920-96-8 (2-fluoro-4-(pyrimidin-2-yl)benzaldehyde)
433920-96-8 structure
Product Name:2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
CAS No:433920-96-8
MF:C11H7FN2O
MW:202.184485673904
CID:928933
PubChem ID:22630782
Update Time:2025-04-19
2-fluoro-4-(pyrimidin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
- 2-fluoro-4-pyrimidin-2-ylbenzaldehyde
- 433920-96-8
- UPCCKZGEKVVLHM-UHFFFAOYSA-N
- 2-fluoro-4-(2-pyrimidinyl)benzaldehyde
- SCHEMBL6657527
- DTXSID20627117
-
- Inchi: 1S/C11H7FN2O/c12-10-6-8(2-3-9(10)7-15)11-13-4-1-5-14-11/h1-7H
- InChI Key: UPCCKZGEKVVLHM-UHFFFAOYSA-N
- SMILES: FC1=C(C=O)C=CC(C2N=CC=CN=2)=C1
Computed Properties
- Exact Mass: 202.05400
- Monoisotopic Mass: 202.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85000
- LogP: 2.09520
2-fluoro-4-(pyrimidin-2-yl)benzaldehyde Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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